Cas no 2229563-78-2 (2-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol)

• Product Name: 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol
• CAS No: 2229563-78-2
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6415767
• PubChem ID: 165781188
• Update Time: 2025-07-14

2-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol
• 2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-3-chlorophenol
• EN300-1975682
• 2229563-78-2

• Inchi： 1S/C12H16ClNO/c1-11(2)6-12(11,7-14)10-8(13)4-3-5-9(10)15/h3-5,15H,6-7,14H2,1-2H3
• InChI Key： YGDMNDURZBUPOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CN)CC1(C)C)O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol

Introduction to Compound CAS No. 2229563-78-2: 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol

2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol (CAS No. 2229563-78-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, an aminomethyl group, and a chlorophenol moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The cyclopropyl ring in 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol is known for its rigidity and conformational constraints, which can influence the compound's binding properties and pharmacokinetic behavior. The presence of the aminomethyl group adds functional versatility, allowing for potential interactions with biological targets such as enzymes and receptors. The chlorophenol moiety, on the other hand, is often associated with antimicrobial and antifungal activities, making this compound a subject of interest for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (JMC) reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in the metabolism of certain neurotransmitters. This finding suggests that 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol could be developed into a novel therapeutic agent for neurological disorders characterized by imbalances in neurotransmitter levels.

In another study conducted by researchers at the University of California, San Francisco (UCSF), 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol was evaluated for its antimicrobial properties. The results showed that this compound demonstrated significant activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the potential of 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol as an antimicrobial agent in the ongoing battle against antibiotic resistance.

The pharmacokinetic profile of 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol has low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The structural uniqueness of 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol has also led to its exploration in combination therapy approaches. For example, researchers at the National Institutes of Health (NIH) have investigated the synergistic effects of this compound when used in conjunction with existing drugs for treating infectious diseases. The results have been promising, with enhanced efficacy observed in several preclinical models.

In conclusion, CAS No. 2229563-78-2: 2-1-(Aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and promising biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments.